Diazoaminopyridine dinucleotide
Description
Diazoaminopyridine dinucleotide is a synthetic dinucleotide analog characterized by a diazoamine (-N=N-) group attached to a pyridine ring system. These compounds are typically synthesized to mimic natural dinucleotides (e.g., NAD) while introducing modifications to enhance stability or reactivity. For instance, diazoaminopyridine dinucleotides may incorporate exocyclic amino groups to alter hydrogen-bonding patterns, a feature critical for non-canonical base pairing in prebiotic RNA replication scenarios .
Properties
CAS No. |
42919-10-8 |
|---|---|
Molecular Formula |
C20H25N8O13P2+ |
Molecular Weight |
647.4 g/mol |
IUPAC Name |
[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-diazoniopyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate |
InChI |
InChI=1S/C20H24N8O13P2/c21-17-12-18(24-7-23-17)28(8-25-12)20-16(32)14(30)11(40-20)6-38-43(35,36)41-42(33,34)37-5-10-13(29)15(31)19(39-10)27-3-1-2-9(4-27)26-22/h1-4,7-8,10-11,13-16,19-20,29-32H,5-6H2,(H2-2,21,23,24,33,34,35,36)/p+1/t10-,11-,13-,14-,15-,16-,19-,20-/m1/s1 |
InChI Key |
RYDVAZMBHMLMLD-HISDBWNOSA-O |
SMILES |
C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)[N+]#N |
Isomeric SMILES |
C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)[N+]#N |
Canonical SMILES |
C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)[N+]#N |
Synonyms |
diazoaminopyridine dinucleotide |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Dinucleotides
Structural and Functional Comparison
Nicotinamide Adenine Dinucleotide (NAD)
NAD, a well-studied coenzyme, consists of adenine and nicotinamide moieties linked by phosphate groups. In contrast, diazoaminopyridine dinucleotide replaces the adenine base with a diazoaminopyridine group, which introduces distinct electronic and steric properties. Key differences include:
- Stability: NAD is prone to hydrolysis under acidic conditions, whereas diazoaminopyridine derivatives exhibit enhanced stability due to the diazoamine group’s resistance to enzymatic degradation .
- Radioactive Labeling: NAD variants (e.g., [32P]-NAD) are widely used in tracing ADP-ribosylation, while diazoaminopyridine dinucleotides are primarily utilized in non-enzymatic RNA replication studies, where their modified bases prevent undesired enzymatic interference .
Table 1: Structural and Functional Properties
Viral Dinucleotides (CpG, UpA)
Viral genomes exhibit dinucleotide biases (e.g., CpG suppression in vertebrates) due to host immune pressures. The Synonymous Dinucleotide Usage (SDU) metric quantifies these biases by comparing observed dinucleotide frequencies to codon-usage null hypotheses . While diazoaminopyridine dinucleotides are synthetic, their design principles align with viral strategies to evade detection:
- CpG Suppression: Vertebrate viruses underrepresent CpG dinucleotides (SDU < 1) to avoid immune sensors like ZAP . Diazoaminopyridine dinucleotides, by contrast, are engineered for high CpG-like stability, mimicking viral evasion through structural rigidity rather than sequence bias.
- Codon Interface Bias : SARS-CoV-2 shows dinucleotide biases at codon-codon interfaces (e.g., UpA suppression), whereas synthetic dinucleotides prioritize chemical functionality over codon compatibility .

Table 2: Dinucleotide Representation Metrics
Exocyclic Amino Nucleosides (EANs)
EANs, such as diaminopyrimidine analogs, share structural similarities with diazoaminopyridine dinucleotides. Both feature exocyclic amino groups that enhance base-pairing versatility and thermal stability:
- Thermal Stability: EANs exhibit melting temperatures (Tm) 10–15°C higher than canonical nucleotides due to additional hydrogen bonds. Diazoaminopyridine dinucleotides may achieve similar stability via diazoamine-mediated base stacking .
- Synthetic Challenges: EANs require protection/deprotection steps during synthesis, whereas diazoaminopyridine derivatives face challenges in regioselective diazo group installation .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

